2-(5-ethoxy-1,6-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-propan-2-ylacetamide

• IUPAC Name: 2-(5-ethoxy-1,6-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C16H22N4O4/c1-6-24-13-10(4)7-17-14-12(13)15(22)20(16(23)19(14)5)8-11(21)18-9(2)3/h7,9H,6,8H2,1-5H3,(H,18,21)
• InChI Key: HGWKMAXOMOLDJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1C)N(C(=O)N(C2=O)CC(=O)NC(C)C)C
• Molecular Formula: C16H22N4O4
• Molecular Weight: 334.37 g/mol
• CAS No.: 941898-30-2

Description

The compound “2-(5-ethoxy-1,6-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-propan-2-ylacetamide” is a chemical compound with the molecular formula C16H22N4O5. It has an average mass of 350.370 Da and a mono-isotopic mass of 350.159027 Da.

Scientific Research Applications

Synthesis and Biological Activities : Novel compounds derived from pyrimidine bases have been synthesized, exhibiting significant anti-inflammatory and analgesic activities. Such compounds are synthesized through reactions involving key pyrimidine intermediates, showcasing the potential of pyrimidine derivatives in the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Properties : Pyrimidinone and oxazinone derivatives fused with thiophene rings have been synthesized, demonstrating good antibacterial and antifungal activities. This highlights the antimicrobial potential of pyrimidine-based compounds and their derivatives in medical research and drug development (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Radiosynthesis for Imaging : Pyrazolo[1,5-a]pyrimidineacetamides, closely related to the pyrimidine structure, have been identified as selective ligands for the translocator protein (18 kDa) and have been labeled with fluorine-18 for in vivo imaging using PET. This application is crucial for advancing neuroimaging and studying various brain disorders (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Diversity-Oriented Synthesis : Research into the diversity-oriented synthesis of pyrimidine derivatives has led to the creation of compounds with potential biological activities. This approach fosters the development of novel therapeutics by exploring the chemical space around the pyrimidine scaffold (Berzosa, Pettersson, Teixidó, & Borrell, 2011).

Anticancer Activities : Studies on pyrimidine derivatives have also revealed significant anticancer activities, emphasizing the therapeutic potential of these compounds in oncology. The synthesis of novel pyrimidine derivatives and their evaluation against cancer cells highlight the ongoing research efforts to find new cancer treatments (Su, Huang, Burchenal, Watanabe, & Fox, 1986).